1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
Description
1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid is a chemical compound that has garnered significant interest in scientific research due to its potential applications in various fields.
Scientific Research Applications
Medicinal Chemistry: Antileishmanial and Antimalarial Agents
This compound has shown promise in the development of new antileishmanial and antimalarial agents. Studies have demonstrated that derivatives of this compound exhibit significant activity against Leishmania aethiopica and Plasmodium berghei, with some derivatives showing superior activity compared to standard drugs .
Pharmacology: Pyrazole Derivatives
In pharmacology, the focus has been on synthesizing hydrazine-coupled pyrazole derivatives, which include the core structure of the compound . These derivatives have been evaluated for their potential as pharmacophores, leading to the discovery of compounds with potent biological activities .
Biochemistry: Molecular Docking Studies
The compound has been used in molecular docking studies to understand its interaction with biological targets. This is crucial for designing drugs with better efficacy and reduced side effects. The molecular docking studies help in predicting the orientation and binding affinity of the compound to the target molecules .
Agriculture: Pesticide Development
In the agricultural sector, derivatives of this compound are being explored for their use in pesticide development. The focus is on creating compounds that are effective against pests while being safe for crops and the environment .
Material Science: Polymetallic Iron (III) Complexes
The compound serves as a building block in the synthesis of polymetallic iron (III) complexes. These complexes have various applications in material science, including the development of new types of catalysts and magnetic materials .
Environmental Science: Corrosion Inhibitors
Derivatives of this compound are being investigated as commercial corrosion inhibitors. These substances can protect metals and alloys from corroding, which is essential for maintaining the integrity of structures and machinery in various environmental conditions .
properties
IUPAC Name |
1-(4-methylphenyl)-4,5,6,7-tetrahydroindazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-10-6-8-11(9-7-10)17-13-5-3-2-4-12(13)14(16-17)15(18)19/h6-9H,2-5H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWLMKQSNSUNIGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(CCCC3)C(=N2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,3-dihydro-1H-inden-1-yl)-1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide](/img/structure/B2877718.png)
![N-(2,4-difluorophenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide](/img/structure/B2877720.png)
![8-((4-Fluorophenyl)sulfonyl)-2-(4-methoxyphenyl)-3-(propylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene](/img/structure/B2877727.png)
![N-(4-chloro-3-methylphenyl)-2-[(2-furylmethyl)amino]-4-methyl-1,3-thiazole-5-carboxamide](/img/structure/B2877729.png)
![N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide](/img/structure/B2877734.png)
